Cas no 1804188-33-7 (2-Methyl-4-(trifluoromethyl)benzo[d]oxazole)

2-Methyl-4-(trifluoromethyl)benzo[d]oxazole structure
1804188-33-7 structure
Product Name:2-Methyl-4-(trifluoromethyl)benzo[d]oxazole
CAS No:1804188-33-7
MF:C9H6F3NO
MW:201.14525270462
CID:4816950
Update Time:2025-09-23

2-Methyl-4-(trifluoromethyl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-4-(trifluoromethyl)benzo[d]oxazole
    • Inchi: 1S/C9H6F3NO/c1-5-13-8-6(9(10,11)12)3-2-4-7(8)14-5/h2-4H,1H3
    • InChI Key: ISTWEMSQDWZAHR-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC2=C1N=C(C)O2)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 219
  • XLogP3: 3
  • Topological Polar Surface Area: 26

2-Methyl-4-(trifluoromethyl)benzo[d]oxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A081004989-250mg
2-Methyl-4-(trifluoromethyl)benzo[d]oxazole
1804188-33-7 98%
250mg
$714.66 2022-04-02
Alichem
A081004989-500mg
2-Methyl-4-(trifluoromethyl)benzo[d]oxazole
1804188-33-7 98%
500mg
$1,136.13 2022-04-02
Alichem
A081004989-1g
2-Methyl-4-(trifluoromethyl)benzo[d]oxazole
1804188-33-7 98%
1g
$1,916.92 2022-04-02
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